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Compound of Interest

Compound Name: 2-Fluoro-4-hydroxynicotinic acid
Cat. No.: B12977583
Get Quote
\ J

CAS: 113292-62-9 Formula: CeHaFNOs Molecular Weight: 157.10 g/mol Synonyms: 2-Fluoro-
4-hydroxypyridine-3-carboxylic acid

Executive Summary: Drug Development Utility

In the landscape of modern drug discovery, 2-Fluoro-4-hydroxynicotinic acid serves as a
high-value scaffold. Its structural utility lies in the orthogonality of its functional groups:

e C3-Carboxylic Acid: A handle for amide coupling (creating peptidomimetics) or esterification.

o C2-Fluorine: A bioisostere for hydrogen that modulates pKa and metabolic stability (blocking
C2-oxidation).

o C4-Hydroxyl: A nucleophilic center often converted to a leaving group (e.g., chloride via
POCIs) to enable SnAr reactions, allowing the introduction of complex amines common in
kinase inhibitors.

Operational Implication: Because this compound is often a "hub" intermediate, maintaining its
purity and preventing hydrolysis of the fluorine atom during storage is critical for downstream
yield reproducibility.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b12977583#bc-rfq
https://www.benchchem.com/product/b12977583/docs?utm_src=pdf-body#technical-safety-handling-guide-2-fluoro-4-hydroxynicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12977583?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Chemical Identity & Physicochemical Profile[1][2][3]

[4][5]

Understanding the physicochemical behavior of this compound dictates the handling strategy.

Property

Value | Characteristic

Technical Implication

Physical State

Off-white to pale yellow solid

Color change to dark
yellow/brown indicates

oxidation or degradation.

Melting Point

> 200°C (Predicted)

High lattice energy due to
intermolecular H-bonding;
requires high-boiling solvents

for recrystallization.

Solubility

DMSO, Methanol, Dilute Base

Poor water solubility at neutral
pH. Solubilizes in basic buffers

(forming the carboxylate).

Acidity (pKa)

~2.5 (COOH), ~8.5 (OH/NH)

The electron-withdrawing
fluorine increases the acidity of
the carboxylic acid compared

to nicotinic acid.

Tautomerism

Pyridone-like character

The 4-hydroxyl group can exist
in equilibrium with the 4-
pyridone form, affecting

solubility and reactivity profiles.

Hazard Identification & Risk Mitigation Strategy

While classified under GHS as an Irritant, the specific chemical moieties present distinct risks

often overlooked in generic SDS generation.

GHS Classification[1][2][3][4][6]

o Skin Irritation (Category 2): H315[1][2][3][4][5]
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o Eye Irritation (Category 2A): H319[6][1][3]
e STOT-SE (Respiratory - Category 3): H335

Advanced Risk Assessment (The "Why")

e Fluorine Labilitiy: Under strongly acidic conditions or thermal stress, the C2-Fluorine bond
can hydrolyze, potentially releasing trace Hydrogen Fluoride (HF). While not an immediate
acute risk like acyl fluorides, this necessitates specific waste segregation.

o Zwitterionic Dust: As a nicotinic acid derivative, the dust is fine and electrostatic. It adheres
to mucous membranes, reacting with moisture to create localized acidic zones (pH < 3),
leading to severe respiratory irritation.

Engineering Controls vs. PPE[3][9][10][11]

o Primary Control: All weighing and transfer operations must occur inside a certified chemical
fume hood.

o PPE: Nitrile gloves (0.11 mm minimum thickness) provide adequate splash protection.
Double-gloving is recommended during synthesis steps involving halogen exchange.

Self-Validating Storage Protocol

To ensure experimental reproducibility, researchers must implement a storage protocol that
validates the compound's integrity before use.

The Protocol[9][12]

e Environment: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen).

o Container: Amber glass vial with a PTFE-lined cap (prevents moisture ingress and light
degradation).

» Validation Step (The "Purity Check"):

o Before critical reactions: Dissolve 1 mg in DMSO-d6.
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o Run !H-NMR: Check for the disappearance of the C2-F coupling or shifts in the aromatic
protons.

o Pass Criteria: No new peaks >1% integral value in the aromatic region.

Storage Logic Diagram

The following diagram illustrates the decision logic for storage and re-validation.
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Caption: Logic flow for the receipt, storage, and validation of 2-Fluoro-4-hydroxynicotinic
acid to ensure synthetic reproducibility.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b12977583/docs?utm_src=pdf-body-img#technical-safety-handling-guide-2-fluoro-4-hydroxynicotinic-acid
https://www.benchchem.com/product/b12977583/docs?utm_src=pdf-body#technical-safety-handling-guide-2-fluoro-4-hydroxynicotinic-acid
https://www.benchchem.com/product/b12977583/docs?utm_src=pdf-body#technical-safety-handling-guide-2-fluoro-4-hydroxynicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12977583?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis & Handling Workflow

When using this compound as a starting material (e.g., for chlorination to 2-fluoro-4-
chloronicotinic acid), the workflow requires specific safety checkpoints.[7][8][9]

Step-by-Step Methodology

e Preparation:
o Calculate stoichiometry.

o Prepare a saturated Sodium Bicarbonate (NaHCOs) quench bath before starting the
reaction (to neutralize any potential acid/HF release).

e Weighing:
o Use an anti-static gun if available; the powder is static-prone.
o Weigh inside the fume hood using a draft shield.

o Reaction Setup:
o If using POCIs or SOCIz, ensure the scrubber system is active.

o Caution: The 4-OH group makes the initial dissolution exothermic in chlorinating agents.
Add reagents slowly at 0°C.

» Waste Disposal:
o Segregate aqueous waste. Label clearly as "Fluorinated Organic Acid Waste".

o Do not mix with strong oxidizers (e.g., nitric acid) to prevent uncontrolled decomposition.

Emergency Response Logic

In the event of exposure, the presence of the fluorine atom dictates a conservative response.
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Caption: Emergency response decision tree. Note: Calcium Gluconate is a precautionary
measure specific to fluorinated compounds degraded at high temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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